Cas no 497182-09-9 (2-(chloromethyl)-5-(3,5-dimethylphenyl)-1,3,4-oxadiazole)

• Product Name: 2-(chloromethyl)-5-(3,5-dimethylphenyl)-1,3,4-oxadiazole
• CAS No: 497182-09-9
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 1541314
• PubChem ID: 16779637
• Update Time: 2025-06-26

2-(chloromethyl)-5-(3,5-dimethylphenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(chloromethyl)-5-(3,5-dimethylphenyl)-
• 2-(chloromethyl)-5-(3,5-dimethylphenyl)-1,3,4-oxadiazole
• AKOS000135572
• 497182-09-9
• F6782-3692

• Inchi： 1S/C11H11ClN2O/c1-7-3-8(2)5-9(4-7)11-14-13-10(6-12)15-11/h3-5H,6H2,1-2H3
• InChI Key： FYIAIZAAYAEKDU-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(C2C=C(C)C=C(C)C=2)O1

Computed Properties

• Exact Mass: 222.05613
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Additional information on 2-(chloromethyl)-5-(3,5-dimethylphenyl)-1,3,4-oxadiazole

Introduction to 2-(chloromethyl)-5-(3,5-dimethylphenyl)-1,3,4-oxadiazole (CAS No. 497182-09-9)

2-(chloromethyl)-5-(3,5-dimethylphenyl)-1,3,4-oxadiazole, identified by the Chemical Abstracts Service Number (CAS No.) 497182-09-9, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic compound belongs to the oxadiazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a chloromethyl substituent at the 2-position and a 3,5-dimethylphenyl group at the 5-position imparts unique reactivity and functional properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of 2-(chloromethyl)-5-(3,5-dimethylphenyl)-1,3,4-oxadiazole features a five-membered ring containing two nitrogen atoms and one oxygen atom, which is typical for oxadiazole derivatives. The chloromethyl moiety (–CH₂Cl) enhances its electrophilicity, allowing for nucleophilic substitution reactions that are pivotal in medicinal chemistry. Meanwhile, the 3,5-dimethylphenyl group contributes to steric hindrance and electronic modulation, influencing both the compound's solubility and its interactions with biological targets.

In recent years, there has been growing interest in oxadiazole derivatives due to their potential applications in drug discovery. Studies have demonstrated that oxadiazole-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The synthesis of 2-(chloromethyl)-5-(3,5-dimethylphenyl)-1,3,4-oxadiazole has been optimized to achieve high yields and purity, ensuring its suitability for further derivatization and testing.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The chloromethyl group can be readily converted into other functional groups such as alcohols or amines through nucleophilic addition reactions. This flexibility allows chemists to modify the compound's properties systematically. For instance, researchers have explored its use in constructing Schiff bases and other coordination complexes with metal ions, which have shown promise in catalysis and material science.

The pharmacological potential of 2-(chloromethyl)-5-(3,5-dimethylphenyl)-1,3,4-oxadiazole has been investigated in several preclinical studies. Initial findings suggest that it may interact with specific enzymes or receptors involved in disease pathways. However, further research is needed to fully elucidate its mechanism of action and therapeutic efficacy. The compound's ability to cross cell membranes and reach intracellular targets makes it an attractive candidate for drug development.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have helped predict its binding affinity to potential targets and optimize its structure for better performance. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which provide detailed insights into its molecular structure and dynamics.

The industrial relevance of 2-(chloromethyl)-5-(3,5-dimethylphenyl)-1,3,4-oxadiazole extends beyond academic research. Pharmaceutical companies are increasingly seeking novel heterocyclic compounds for drug development due to their inherent biological activity. The compound's unique combination of structural features makes it a versatile tool for synthetic chemists working on next-generation therapeutics.

In conclusion,2-(chloromethyl)-5-(3,5-dimethylphenyl)-1,3,4-oxadiazole (CAS No. 497182-09-9) is a promising compound with significant potential in pharmaceutical chemistry. Its structural features enable diverse chemical modifications and biological applications. As research continues to uncover new uses for oxadiazole derivatives,this molecule is likely to play an important role in the discovery and development of innovative drugs.